Carbamic acid, [[2-(trimethylsilyl)ethyl]sulfonyl]-, 1,1-dimethylethyl ester

• CAS No.: 145387-82-2
• Molecular Formula: C10H23NO4SSi
• Molecular Weight: 281.45 g/mol
• IUPAC Name: tert-butyl N-(2-trimethylsilylethylsulfonyl)carbamate
• InChI: InChI=1S/C10H23NO4SSi/c1-10(2,3)15-9(12)11-16(13,14)7-8-17(4,5)6/h7-8H2,1-6H3,(H,11,12)
• InChI Key: AXYPPUKUDNYSMI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NS(=O)(=O)CC[Si](C)(C)C

Description

Carbamic acid, [[2-(trimethylsilyl)ethyl]sulfonyl]-, 1,1-dimethylethyl ester is a chemical compound with the molecular formula C10H23NO4SSi and a molecular weight of 281.44 g/mol . This compound is known for its unique structural features, including the presence of a trimethylsilyl group and a sulfonyl group, which contribute to its distinct chemical properties and reactivity .

Preparation Methods

The synthesis of carbamic acid, [[2-(trimethylsilyl)ethyl]sulfonyl]-, 1,1-dimethylethyl ester typically involves the reaction of the corresponding amine with trimethylsilyl chloride . This reaction is carried out under controlled conditions to ensure the formation of the desired ester. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

Carbamic acid, [[2-(trimethylsilyl)ethyl]sulfonyl]-, 1,1-dimethylethyl ester undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert this compound into its reduced forms.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Carbamic acid, [[2-(trimethylsilyl)ethyl]sulfonyl]-, 1,1-dimethylethyl ester has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of other complex molecules.

Biology: The compound’s unique structural features make it useful in biochemical studies and as a building block for biologically active molecules.

Medicine: It is explored for potential therapeutic applications due to its ability to interact with biological targets.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of carbamic acid, [[2-(trimethylsilyl)ethyl]sulfonyl]-, 1,1-dimethylethyl ester involves its interaction with molecular targets through its functional groups. The trimethylsilyl group can act as a protecting group, stabilizing certain functional groups during chemical reactions . The sulfonyl group can participate in various chemical interactions, contributing to the compound’s reactivity and biological activity .

Comparison with Similar Compounds

Carbamic acid, [[2-(trimethylsilyl)ethyl]sulfonyl]-, 1,1-dimethylethyl ester can be compared with similar compounds such as:

Carbamic acid, (trimethylsilyl)-, 1,1-dimethylethyl ester: This compound also contains a trimethylsilyl group but lacks the sulfonyl group, making it less reactive in certain chemical reactions.

tert-butyl (2-aminoethyl)(ethyl)carbamate: This compound has a different functional group arrangement, leading to distinct chemical properties and applications.

The uniqueness of this compound lies in its combination of trimethylsilyl and sulfonyl groups, which provide a balance of stability and reactivity .